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The following table summarizes core findings from a recent preclinical study on Evebrutinib in a mouse

model of ischemic stroke [1].

Assessment
Method

Key Measured Parameters

Results with Evobrutinib Treatment

TTC Staining &
Behavioral Tests

Flow Cytometry

gPCR | Western
Blot

In Vitro OGD
Model

Infarct Volume, Neurological
Deficit Scores

Inflammatory Cell Infiltration;
M1/M2 Microglia Ratio

Pro-inflammatory (M1) vs. Anti-
inflammatory (M2) Marker
Expression

Secretion of Inflammatory
Factors; Microglia Phenotype
Proportion

Reduced infarct volume; Ameliorated
pathological damage; Facilitated neurological
function recovery.

Decreased inflammatory cell infiltration;
Promoted M2 microglia polarization post-
stroke.

Downregulated M1 markers (e.g., INOS, TNF-
a, IL-1B); Upregulated M2 markers (e.g., IL-4,
IL-10, IL-13).

Curtailed secretion of inflammatory factors;
Downregulated pro-inflammatory microglia
proportion.
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Detailed Experimental Protocols

Below are detailed methodologies for key experiments used to evaluate Evebrutinib's effects on microglia

polarization.

In Vivo Mouse Model of Ischemic Stroke

This protocol outlines the creation of an ischemic stroke model and subsequent Evebrutinib treatment [1].

¢ Animal Model: Use 8-10 week-old male C57BL/6 mice (20-22 g). All procedures must be approved
by an institutional animal ethics committee.
¢ MCAO Model Establishment:
o Anesthetize mice via intraperitoneal injection of 2% sodium pentobarbital.
o Perform a ventral neck midline incision and bluntly dissect muscle groups to expose the right
common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).
o Introduce a filament (e.g., MSMC21B120PK50) into the ECA and advance it to occlude the
middle cerebral artery (MCA).
o Maintain body temperature at approximately 36°C during the procedure.
o Include mice with a Longa neurological score of 3-4 post-surgery and exclude those with
subarachnoid hemorrhage.
e Pharmacological Intervention:
o Drug: Evobrutinib (commercially available from suppliers like GLPBIO).
o Dosage: Administer 10 mg/kg via oral gavage.
o Treatment Schedule: Begin treatment post-surgery and continue for three consecutive days.

Flow Cytometry for Microglia Phenotype Analysis

This method is used to quantify different microglia polarization states from brain tissue [1].

¢ Microglia Isolation:
o Perfuse mice transcardially with ice-cold PBS under deep anesthesia.
o Dissect brain tissue, mechanically dissociate it, and digest using a neural tissue dissociation Kit.
o Isolate microglia by centrifugation through a defined density gradient (e.g., 30% Percoll).
e Cell Staining and Analysis:
o Incubate single-cell suspensions with fluorescently conjugated antibodies for 30 minutes in the
dark at 4°C.
o Key Antibody Panels:
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= General Microglia Markers: CD11b, CX3CR1, IBA-1 [2].
= M1 Pro-inflammatory Phenotype Markers: CD86, CD32, MHC-II. Intracellular staining
for TNF-a and iINOS can be performed after cell stimulation and fixation/permeabilization
[31[2].
= M2 Anti-inflammatory Phenotype Markers: CD206, Argl, YM1 [2].
o Analyze stained cells using a flow cytometer. Use unstained and single-color controls for
compensation. Data analysis can be performed with software like FlowJo.

In Vitro Polarization Assay using Primary Microglia

This protocol assesses the direct effect of Evobrutinib on microglia under controlled conditions [1].

e Primary Microglia Culture:
o Isclude primary microglial cells from mixed glial cultures prepared from neonatal C57BL/6
mouse pups (within 48 hours of birth).
o Shake the flasks at 200 rpm for 2 hours at 37°C to detach microglia. Seed the collected cells.
e Oxygen-Glucose Deprivation (OGD):
o To simulate ischemia, replace the culture medium with glucose-free medium and place cells in
a hypoxic chamber (e.g., 1% 02, 5% CO2, and 94% N2) for a defined period (e.g., 2-4 hours).
o Return cells to normal culture conditions (normal glucose medium, normoxia) thereafter.
e Drug Treatment:
o Treat cells with Evobrutinib (e.g., at 1 pM concentration) during the OGD and/or the
reperfusion phase.
o For mechanistic studies, use a TLR4 pathway inhibitor like TAK-242 (1 uM) alone or in
combination with Evobrutinib.
e Downstream Analysis:
o RNA Extraction and qPCR: Extract total RNA and synthesize cDNA. Perform qPCR using
primers for M1 markers (iNOS, TNF-a, IL-1[3, IL-6) and M2 markers (Argl, YM1, IL-4, IL-10) [3]
[2].
o Protein Analysis via Western Blot: Lyse cells, separate proteins by SDS-PAGE, and transfer
to a PVDF membrane. Probe with primary antibodies against BTK, pBTK, TLR4, MyD88, and
NF-kB p65, followed by appropriate HRP-conjugated secondary antibodies.

Experimental Workflow for Evobrutinib Study

The following diagram summarizes the key stages of a comprehensive research program investigating

Evobrutinib's effects.
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Mechanism of Action: Inhibiting the TLR4/MyD88/NF-kB
Pathway

The core mechanism by which Evebrutinib modulates microglia polarization involves inhibition of the

BTK-dependent TLR4/MyD88/NF-kB signaling pathway, as illustrated below.
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Critical Considerations for Researchers

e BTK Inhibitor Selection: Evobrutinib is a third-generation BTK inhibitor characterized by higher
kinase specificity and minimal off-target effects compared to earlier generations [1]. This makes it
superior for mechanistic studies aiming to specifically target BTK in microglia.

e Phenotype Marker Selection: The M1/M2 classification is a simplified paradigm. When profiling
microglia, use a panel of multiple markers for each phenotype. Reliable M1 markers include CD86,
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iNOS, and TNF-a, while M2 markers include CD206, Argl, and YM1 [3] [2].

e BTK's Dual Role: Recognize that BTK is expressed not only in microglia but also in infiltrating B cells
and macrophages [1] [4]. The beneficial effects of Evobrutinib in vivo are likely due to its combined
action on these multiple cell types.

¢ Clinical Translation: The dosage of 10 mg/kg in mice was determined through cross-species scaling
from clinically effective doses in multiple sclerosis patients, enhancing the translational relevance of
the preclinical findings [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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